Cas no 6034-44-2 (4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one)

4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one structure
6034-44-2 structure
Product Name:4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one
CAS No:6034-44-2
MF:C13H16N2O2
MW:232.278343200684
CID:1619852
PubChem ID:763762
Update Time:2025-04-21

4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one
    • 2(1H)-Quinoxalinone, 4-acetyl-3,4-dihydro-1,3,3-trimethyl-
    • 4-Acetyl-1,3,3-trimethyl-3,4-dihydro-1H-quinoxalin-2-one
    • 6034-44-2
    • Cambridge id 6034442
    • AKOS000676350
    • DTXSID40975743
    • AB00102121-01
    • HMS1676E04
    • EU-0071294
    • CHEMBL4524416
    • STK874322
    • Inchi: 1S/C13H16N2O2/c1-9(16)15-11-8-6-5-7-10(11)14(4)12(17)13(15,2)3/h5-8H,1-4H3
    • InChI Key: UOTKUOBLNAOVQW-UHFFFAOYSA-N
    • SMILES: O=C1C(C)(C)N(C(C)=O)C2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 232.12128
  • Monoisotopic Mass: 232.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62

4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one Related Literature

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.